Cas no 79380-02-2 (3-(furan-2-yl)prop-2-en-1-ol)

• Product Name: 3-(furan-2-yl)prop-2-en-1-ol
• CAS No: 79380-02-2
• MF: C₇H₈O₂
• MW: 124.137222290039
• CID: 1117903
• PubChem ID: 11170965
• Update Time: 2025-06-14

3-(furan-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2-furanyl)-2-Propen-1-ol
• 3-(furan-2-yl)prop-2-en-1-ol
• SCHEMBL3300260
• 79380-02-2
• AKOS006326928
• EN300-1246754
• SCHEMBL3300263
• furylallyl alcohol
• DTXSID60694207
• (2E)-3-(FURAN-2-YL)PROP-2-EN-1-OL
• AKOS017405043

• Inchi： 1S/C7H8O2/c8-5-1-3-7-4-2-6-9-7/h1-4,6,8H,5H2
• InChI Key： LCGZHXVOTKRCAL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C=CCO

Computed Properties

• Exact Mass: 124.052429494g/mol
• Monoisotopic Mass: 124.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(furan-2-yl)prop-2-en-1-ol

Exploring the Versatile Applications of 3-(Furan-2-yl)prop-2-en-1-ol (CAS No. 79380-02-2) in Modern Chemistry

In the realm of organic chemistry, 3-(furan-2-yl)prop-2-en-1-ol (CAS No. 79380-02-2) has emerged as a compound of significant interest due to its unique structural properties and broad applicability. This furan-derived alcohol features a conjugated system with a propenol side chain, making it a valuable intermediate in synthetic chemistry. Researchers and industries alike are increasingly exploring its potential in flavor and fragrance formulations, pharmaceutical intermediates, and bio-based materials, aligning with the global shift toward sustainable chemistry.

The compound's CAS number 79380-02-2 is frequently searched in scientific databases, reflecting its relevance in heterocyclic chemistry and green synthesis. Its furan ring and allylic alcohol moiety contribute to its reactivity, enabling diverse transformations such as Michael additions, oxidation reactions, and polymerization. These characteristics have spurred investigations into its role in biodegradable polymers, a hot topic in material science as industries seek alternatives to petroleum-based plastics.

Recent trends highlight the demand for natural-derived compounds like 3-(furan-2-yl)prop-2-en-1-ol in cosmetic formulations. Its potential as a plant-based ingredient resonates with consumers prioritizing clean-label products. Additionally, its antimicrobial properties, as suggested by preliminary studies, have sparked interest in preservative systems for personal care applications. These align with frequently searched queries such as "natural alternatives to synthetic preservatives" and "sustainable cosmetic ingredients."

From a synthetic perspective, the compound's electron-rich furan core makes it a candidate for catalysis and ligand design in metal-mediated reactions. This ties into the broader discussion of atom-efficient synthesis, a key focus in pharmaceutical R&D to reduce waste. Its prop-2-en-1-ol group also allows for click chemistry modifications, a technique widely adopted in drug discovery and bioconjugation.

Environmental considerations further elevate the importance of 79380-02-2. As regulatory bodies emphasize green chemistry principles, this compound's potential for renewable feedstock applications gains traction. Its derivatives show promise in biofuel additives and solvent systems, addressing searches like "bio-based solvents for industrial use." The furan moiety's compatibility with biocatalysis also positions it favorably in enzyme-driven synthetic pathways.

In analytical chemistry, 3-(furan-2-yl)prop-2-en-1-ol serves as a reference standard for GC-MS and HPLC methods, particularly in quality control for essential oil analysis. Its distinct spectral signatures facilitate identification in complex matrices, supporting the growing field of metabolomics. This application answers common queries about "characterization of natural product mixtures" in research forums.

The compound's thermal stability and photophysical properties have also drawn attention in material science. Studies explore its incorporation into organic semiconductors and luminescent materials, tapping into the surge of interest in "organic electronics for flexible devices." Such interdisciplinary applications demonstrate how CAS 79380-02-2 bridges traditional organic chemistry with cutting-edge technologies.

Ongoing research continues to uncover novel roles for this versatile molecule. Whether as a building block for biologically active compounds or a component in smart materials, 3-(furan-2-yl)prop-2-en-1-ol exemplifies how structural ingenuity meets practical innovation. Its trajectory mirrors the chemical industry's evolution toward functionality, sustainability, and multifunctionality—themes dominating contemporary scientific discourse.